Cas no 2755720-21-7 (Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate)

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate is a versatile benzoate ester derivative featuring a chloro, fluoro, formyl, and methyl substitution pattern on the aromatic ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural properties make it valuable for constructing complex molecular frameworks. The ethyl ester group improves solubility in organic solvents, facilitating downstream reactions. This compound is characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows.

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate structure

2755720-21-7 structure

Product Name:Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate

CAS No:2755720-21-7

MF:C₁₁H₁₀ClFO₃

MW:244.65

CID:5081277

Update Time:2025-08-05

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate
- Inchi： 1S/C11H10ClFO3/c1-3-16-11(15)7-4-6(2)9(12)8(5-14)10(7)13/h4-5H,3H2,1-2H3
- InChI Key： SCOBWOLTVZNPMH-UHFFFAOYSA-N
- SMILES： C1(=C(C(=C(C=C1C)C(OCC)=O)F)C=O)Cl

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022M2E-250mg	Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate	2755720-21-7	95%	250mg	$515.00	2025-02-13
Aaron	AR022M2E-500mg	Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate	2755720-21-7		500mg	$563.00	2023-12-14
Aaron	AR022M2E-1g	Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate	2755720-21-7		1g	$750.00	2023-12-14

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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3. An aptamer-based keypad lock system†

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4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate: A Comprehensive Overview

Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate, with the CAS number 2755720-21-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group with multiple substituents: a chlorine atom at position 4, a fluorine atom at position 2, a formyl group at position 3, and a methyl group at position 5. These substituents contribute to its distinct chemical properties and versatile applications.

Recent studies have highlighted the potential of Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate in the development of bioactive compounds for therapeutic purposes. Researchers have explored its role as a precursor in the synthesis of antimicrobial agents and anticancer drugs. The presence of the formyl group, in particular, has been shown to enhance the compound's ability to interact with biological systems, making it a valuable intermediate in drug discovery.

The structure of this compound is highly symmetrical, which influences its physical and chemical properties. The chlorine and fluorine substituents introduce electron-withdrawing effects, while the methyl group provides steric hindrance and enhances lipophilicity. This balance of electronic and steric effects makes the compound suitable for various chemical transformations, including nucleophilic substitutions and condensation reactions.

From an industrial perspective, Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate is widely used as an intermediate in the production of high-performance polymers and advanced materials. Its ability to undergo polymerization under controlled conditions has led to its application in the development of lightweight composites and high-strength fibers.

Moreover, recent advancements in green chemistry have focused on optimizing the synthesis pathways of this compound to minimize environmental impact. Scientists have developed novel catalytic systems that enable the production of Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate with higher yields and reduced byproducts.

In terms of safety and handling, this compound is classified as non-hazardous under standard conditions but requires proper storage to prevent degradation. It is recommended to store it in a cool, dry place away from direct sunlight to maintain its stability.

The versatility of Ethyl 4-chloro-2-fluoro-3-formyl-5-methylbenzoate makes it an essential component in various industries. Its applications span from pharmaceuticals to materials science, showcasing its importance as a key building block in modern chemistry.